2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-phenylpropanamide

• Molecular Formula: C21H18FNO
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 2-(3-fluoro-4-phenylphenyl)-N-phenylpropanamide
• InChI: InChI=1S/C21H18FNO/c1-15(21(24)23-18-10-6-3-7-11-18)17-12-13-19(20(22)14-17)16-8-4-2-5-9-16/h2-15H,1H3,(H,23,24)
• InChI Key: HPPYIDUIGBJQDF-UHFFFAOYSA-N
• SMILES: CC(C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)NC3=CC=CC=C3

Description

2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-phenylpropanamide, also known as fluoxetine, is a selective serotonin reuptake inhibitor (SSRI) commonly used as an antidepressant. It is an important drug in the field of psychiatry and has been extensively studied for its mechanism of action and potential therapeutic applications.

Mechanism of Action

Fluoxetine works by selectively inhibiting the reuptake of serotonin in the brain, thereby increasing the concentration of serotonin in the synaptic cleft and enhancing neurotransmission. It also has some affinity for other neurotransmitter receptors, such as the sigma-1 receptor, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Fluoxetine has been shown to have a wide range of biochemical and physiological effects, including changes in neurotransmitter levels, alterations in gene expression, and modulation of neuroplasticity. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-phenylpropanamide in lab experiments is its well-established mechanism of action and pharmacokinetics. It is also relatively easy to administer and has a low risk of toxicity. However, its effects can be highly variable depending on the experimental conditions, and its use in animal models may not always accurately reflect its effects in humans.

Future Directions

There are many potential future directions for research on 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-phenylpropanamide, including investigating its effects on other neurotransmitter systems, exploring its potential use in combination with other drugs, and developing more targeted versions of the drug with fewer side effects. Additionally, further research is needed to better understand the long-term effects of 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-phenylpropanamide use and its impact on brain function and behavior.

Synthesis Methods

Fluoxetine can be synthesized through a multi-step process involving the reaction of 4-chlorobenzophenone with aniline, followed by the addition of fluoroacetic acid and subsequent reduction with lithium aluminum hydride. The final product is then purified through column chromatography.

Scientific Research Applications

Fluoxetine has been extensively studied for its therapeutic potential in the treatment of depression, anxiety, obsessive-compulsive disorder, and other psychiatric conditions. It has also been investigated for its potential use in the treatment of obesity, neuropathic pain, and other medical conditions.